Cas no 2172035-82-2 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid
• CAS No: 2172035-82-2
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6050655
• PubChem ID: 165544424
• Update Time: 2025-08-02

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid
• 2172035-82-2
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-3-methyloxolane-3-carboxylic acid
• EN300-1518983

• Inchi： 1S/C26H30N2O7/c1-26(24(30)31)16-34-15-22(26)28-23(29)10-12-33-13-11-27-25(32)35-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21-22H,10-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VVUDNXAVNUVIKN-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)O)(C)C1)NC(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid

Research Brief on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid (CAS: 2172035-82-2)

The compound 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid (CAS: 2172035-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methyloxolane carboxylic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of interest is the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its role in protecting amino groups during peptide assembly, and the incorporation of this compound into peptide backbones has shown promise in enhancing stability and bioavailability. Researchers have reported that the methyloxolane carboxylic acid component contributes to improved solubility and reduced aggregation, which are critical factors in the design of peptide-based therapeutics. These properties make it a valuable candidate for the synthesis of complex peptides with potential applications in oncology, immunology, and neurodegenerative diseases.

Recent advancements in synthetic methodologies have further underscored the importance of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a linker in the construction of peptide-drug conjugates (PDCs). The study revealed that the compound's unique structure facilitates efficient conjugation with cytotoxic agents, enabling targeted delivery to cancer cells while minimizing off-target effects. This finding opens new avenues for the development of next-generation PDCs with enhanced therapeutic indices.

In addition to its applications in peptide synthesis, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid has also been investigated for its potential in prodrug design. A recent preprint on bioRxiv highlighted its role as a prodrug moiety, capable of masking polar functional groups and improving membrane permeability. This approach has been particularly relevant in the context of central nervous system (CNS) drug delivery, where the blood-brain barrier poses a significant challenge. Preliminary in vivo studies have shown promising results, with enhanced brain uptake and sustained release profiles.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Researchers have noted that the synthesis of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid requires precise control over reaction conditions to ensure high yields and purity. Ongoing efforts are focused on streamlining synthetic routes and exploring greener alternatives to traditional reagents. Furthermore, the compound's stability under physiological conditions and its potential immunogenicity are areas of active investigation.

In conclusion, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methyloxolane-3-carboxylic acid (CAS: 2172035-82-2) represents a promising tool in the toolkit of chemical biologists and pharmaceutical researchers. Its multifaceted applications in peptide synthesis, drug delivery, and prodrug design underscore its potential to address unmet medical needs. As research progresses, further insights into its mechanistic underpinnings and clinical translatability will be critical in unlocking its full therapeutic potential.